Cas no 2227815-41-8 ((1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227815-41-8
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 6000036
• PubChem ID: 124671127
• Update Time: 2025-05-25

(1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol
• 2227815-41-8
• EN300-1952242
• (S)-1-(4-Ethynylphenyl)-2,2,2-trifluoroethan-1-ol
• Benzenemethanol, 4-ethynyl-α-(trifluoromethyl)-, (αS)-

• Inchi： 1S/C10H7F3O/c1-2-7-3-5-8(6-4-7)9(14)10(11,12)13/h1,3-6,9,14H/t9-/m0/s1
• InChI Key： KDBTXUVLYVGRJD-VIFPVBQESA-N
• SMILES： [C@@H](C1C=CC(C#C)=CC=1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 200.04489933g/mol
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 251.2±40.0 °C(Predicted)
• pka: 11.66±0.10(Predicted)

Additional information on (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol

Compound CAS No. 2227815-41-8: (1S)-1-(4-Ethynylphenyl)-2,2,2-Trifluoroethan-1-Ol

The compound with CAS No. 2227815-41-8, known as (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties. The molecule consists of a chiral center at the carbon bearing the hydroxyl group (-OH), which is attached to a trifluoroethyl group (-CF3) and a 4-ethynylphenyl group. The presence of the trifluoromethyl group imparts high stability and lipophilicity to the molecule, while the ethynylphenyl group introduces electronic versatility and reactivity.

Recent studies have highlighted the importance of (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol in the field of medicinal chemistry. Its chiral nature makes it a valuable candidate for enantioselective synthesis and drug development. Researchers have explored its role as a building block in constructing complex molecular architectures, particularly in the synthesis of bioactive compounds. The trifluoromethyl group is known to enhance drug-like properties such as metabolic stability and bioavailability, making this compound a promising lead for pharmaceutical applications.

In terms of synthesis, (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol can be prepared through various routes, including nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds within this molecule. These methods not only ensure high yields but also maintain the stereochemical integrity of the chiral center. The ease of synthesis and the availability of starting materials make this compound accessible for large-scale production.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. The ethynyl group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) or other similar reactions to form robust triazole linkages. This property has been exploited in the development of advanced materials, such as stimuli-responsive polymers and drug delivery systems. The trifluoromethyl group further enhances the thermal and chemical stability of these materials, making them suitable for harsh environmental conditions.

Moreover, (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol has shown potential in catalysis applications. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis, facilitating the enantioselective formation of complex organic molecules. Recent advancements in organocatalysis have demonstrated that this compound can significantly improve the efficiency and selectivity of various reactions, including aldol additions and Michael additions.

The electronic properties of this compound also make it an attractive candidate for optoelectronic applications. The conjugation between the ethynyl group and the aromatic ring contributes to its absorption characteristics, which can be tuned for specific wavelengths. This feature has been explored in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, (1S)-1-(4-ethynylphenyl)-2,2,2-trifluoroethan-1-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with its ability to participate in diverse chemical reactions, make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in scientific advancements is expected to grow further.